2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H17N5OS2/c1-8-5-6-9(2)13-12(8)17-15(23-13)20(4)7-11(21)16-14-19-18-10(3)22-14/h5-6H,7H2,1-4H3,(H,16,19,21)
• InChI Key: ZOFMVKUCIITHEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N(C)CC(=O)NC3=NN=C(S3)C
• Molecular Formula: C15H17N5OS2
• Molecular Weight: 347.5 g/mol

Description

The compound contains a benzo[d]thiazol-2-yl group and a 1,3,4-thiadiazol-2-yl group, both of which are heterocyclic compounds containing sulfur and nitrogen. These groups are often found in various pharmaceuticals and dyes due to their ability to participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The presence of the sulfur and nitrogen atoms in the rings can also result in interesting electronic properties.

Chemical Reactions Analysis

The compound contains several functional groups that can undergo various chemical reactions. For example, the amino group (-NH2) can participate in acid-base reactions, and the carbonyl group (>C=O) in the acetamide part can undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar amide group could make it soluble in polar solvents. The aromatic rings could contribute to its UV-Vis absorption properties.

Scientific Research Applications

Photovoltaics and Fluorescent Sensors

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Fluorescent Materials

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Covalent Triazine Framework Nanosheets

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Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors, influencing cellular processes .

Mode of Action

It is known that similar compounds can form hydrogen bonds and undergo proton transfers, which can affect their interaction with targets . The degree of charge transfer can also increase with solvent polarity .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, leading to changes in cellular processes .

Pharmacokinetics

The solubility and polarity of similar compounds can influence their bioavailability .

Result of Action

Similar compounds have been found to exhibit insecticidal potentials, particularly towards oriental armyworm and diamondback moth .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors such as solvent polarity . For example, the excited state intramolecular proton transfer (ESIPT) reaction of similar compounds is gradually inhibited by increasing solvent polarity .

Future Directions

The future research directions could involve studying the biological activity of this compound if it’s a drug, or studying its catalytic activity if it’s a catalyst. More research could also be done to improve its synthesis process.